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Abstract
This technical guide provides a comprehensive scientific overview of 4,6-Dichloro-2-
phenylquinazoline, a heterocyclic compound built upon the privileged quinazoline scaffold.

The quinazoline core is a cornerstone in medicinal chemistry, forming the structural basis for

numerous therapeutic agents, particularly in oncology.[1][2][3] This document details the

chemical identity, physicochemical properties, a plausible synthetic pathway, and the

prospective applications of 4,6-Dichloro-2-phenylquinazoline for professionals in chemical

research and drug development. By synthesizing data from structurally analogous compounds,

this guide offers field-proven insights into its potential as a valuable building block for novel

therapeutic agents.

Chemical Identity and Physicochemical Properties
A precise understanding of a compound's identity and properties is fundamental for all

subsequent research and development activities, from synthesis to biological screening.
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The unambiguous identification of 4,6-Dichloro-2-phenylquinazoline is established through

its standardized nomenclature and structural representation.

IUPAC Name: 4,6-Dichloro-2-phenylquinazoline

CAS Number: 54665-93-9[4][5]

Molecular Formula: C₁₄H₈Cl₂N₂[5]

Synonyms: While less common, this compound may be referred to in databases simply by its

CAS number or as a derivative within the quinazoline class.

The molecular structure features a phenyl group at position 2 and chlorine atoms at positions 4

and 6 of the core quinazoline ring system. The chlorine at position 4 is particularly significant as

it provides a reactive site for nucleophilic substitution, a key step in the diversification of this

scaffold for drug discovery programs.

Caption: Chemical structure of 4,6-Dichloro-2-phenylquinazoline.

Physicochemical Data
The physicochemical properties are critical for determining appropriate solvents, storage

conditions, and analytical methods. The data presented below is consolidated from chemical

supplier databases.

Property Value Source

Molecular Weight 275.13 g/mol [5]

Appearance Solid (Predicted) [6]

Boiling Point 326.5±42.0 °C (Predicted) [7]

Density 1.441±0.06 g/cm³ (Predicted) [7]

Storage Conditions
2-8°C, Sealed in dry

environment
[5][6]
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While a specific, peer-reviewed protocol for the synthesis of 54665-93-9 is not readily available,

a robust and plausible synthetic route can be designed based on established quinazoline

chemistry. The proposed workflow leverages common and reliable transformations familiar to

medicinal chemists.

Conceptual Synthesis Workflow
The synthesis logically proceeds in two key stages: formation of the 6-chloro-2-phenyl-4-

quinazolone intermediate, followed by chlorination to yield the final product. This approach is

adapted from synthetic routes for analogous dichloro-quinazoline and dichloro-quinoline

derivatives.[8][9][10]
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5-Chloro-2-aminobenzoic acid
+ Benzoyl chloride

2-Benzamido-5-chlorobenzoic acid

Step 1:
Acylation

6-Chloro-2-phenyl-3,4-dihydroquinazolin-4-one

Step 2:
Cyclization

4,6-Dichloro-2-phenylquinazoline
(Target Compound)

Step 3:
Chlorination

Pyridine (Base)

Ammonia / Heat

POCl₃ or SOCl₂
DMF (cat.)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1605665?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesize Library of
4-Anilino-6-chloro-2-phenylquinazolines

Primary Screen:
In Vitro Cytotoxicity Assay

(e.g., MTT Assay on Cancer Cell Lines)

Identify 'Hit' Compounds
(Sub-micromolar IC₅₀)

Secondary Screen:
Biochemical Kinase Inhibition Assay

(e.g., EGFR, VEGFR, etc.)

Confirm On-Target Activity
in Cellular Context

(e.g., Western Blot for Phospho-EGFR)

Lead Optimization

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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